Cas no 145104-11-6 (2-methylhept-4-en-2-ol)

• Product Name: 2-methylhept-4-en-2-ol
• CAS No: 145104-11-6
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 4506043
• PubChem ID: 10329314
• Update Time: 2025-11-01

2-methylhept-4-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-Hepten-2-ol, 2-methyl-, (4E)-
• 2-methylhept-4-en-2-ol
• (E)-2-methyl-hept-4-en-2-ol
• 145104-11-6
• (4E)-2-methyl-4-hepten-2-ol
• SCHEMBL9070745
• EN300-1764069

• Inchi： 1S/C8H16O/c1-4-5-6-7-8(2,3)9/h5-6,9H,4,7H2,1-3H3/b6-5+
• InChI Key： RVPFHKQWDBJHPT-AATRIKPKSA-N
• SMILES： OC(C)(C)C/C=C/CC

Computed Properties

• Exact Mass: 128.120115130Da
• Monoisotopic Mass: 128.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 92.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-methylhept-4-en-2-ol

Chemical Profile of 2-methylhept-4-en-2-ol (CAS No. 145104-11-6)

2-methylhept-4-en-2-ol, identified by its Chemical Abstracts Service (CAS) number 145104-11-6, is a significant organic compound that has garnered attention in the field of organic chemistry and pharmaceutical research. This compound, featuring a branched aliphatic structure with a double bond, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various industrial applications.

The molecular formula of 2-methylhept-4-en-2-ol is C₉H₁₈O, reflecting its non-aromatic, saturated hydrocarbon backbone with an alcohol functional group at the second carbon and a double bond at the fourth carbon. This structural configuration imparts distinct reactivity patterns, making it useful in the synthesis of more complex molecules. The presence of the hydroxyl (-OH) group enhances its solubility in polar solvents and facilitates participation in various organic reactions, including esterification, oxidation, and reduction processes.

In recent years, 2-methylhept-4-en-2-ol has been explored for its potential applications in pharmaceutical chemistry. Its structural motif is reminiscent of natural products found in essential oils and terpenes, which have been widely studied for their biological activities. Researchers have been particularly interested in leveraging this compound as a building block for synthesizing novel pharmacophores. For instance, derivatives of 2-methylhept-4-en-2-ol have been investigated for their antimicrobial and anti-inflammatory properties, aligning with the ongoing search for new therapeutic agents to combat resistant pathogens and chronic inflammatory conditions.

The synthesis of 2-methylhept-4-en-2-ol typically involves catalytic hydrogenation or dehydrogenation processes, depending on the desired purity and yield. Advanced synthetic methodologies, such as asymmetric hydrogenation, have been employed to achieve enantioselective production, which is crucial for pharmaceutical applications where stereochemistry plays a pivotal role. The compound’s stability under various reaction conditions makes it a versatile intermediate in multi-step synthetic routes, enabling chemists to construct complex molecular architectures with high precision.

Industrial applications of CAS No. 145104-11-6 extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its role as an intermediate in the production of fragrances and flavoring agents has been noted due to its ability to contribute specific olfactory characteristics when oxidized or esterified. Furthermore, the compound’s compatibility with green chemistry principles has prompted research into its use as a solvent substitute in certain chemical processes, reducing reliance on traditional volatile organic compounds (VOCs) that may pose environmental concerns.

Recent advancements in computational chemistry have enhanced the understanding of 2-methylhept-4-en-2-ol’s reactivity and interaction profiles. Molecular modeling studies suggest that modifications to its structure can fine-tune its biological activity, offering insights into how slight alterations can significantly impact its efficacy as a drug candidate. These computational approaches are complemented by experimental validations, where researchers synthesize analogs of CAS No. 145104-11-6 to test hypotheses derived from theoretical models.

The safety profile of 2-methylhept-4-en-2-ol is another critical aspect that has been thoroughly evaluated. Studies indicate that while the compound is not classified as hazardous under standard conditions, proper handling precautions must be observed to prevent unintended reactions or exposure risks. Its relatively low toxicity compared to some other organic compounds makes it an attractive option for laboratory-scale synthesis and pilot plant operations.

In conclusion, 2-methylhept-4-en-2-ol (CAS No. 145104-11-6) represents a fascinating subject of study in organic chemistry and pharmaceutical science. Its unique structural features offer opportunities for innovation across multiple sectors, from drug development to sustainable chemical manufacturing. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to remain a cornerstone in the chemical industry’s toolkit.